Cas no 138921-06-9 (8-Azabicyclo[3.2.1]oct-2-ene-2-carboxaldehyde, 8-methyl- (9CI))

• Product name: 8-Azabicyclo[3.2.1]oct-2-ene-2-carboxaldehyde, 8-methyl- (9CI)
• CAS No: 138921-06-9
• MF: C₉H₁₃NO
• MW: 151.20562
• CID: 1022003
• PubChem ID: 18960840

8-Azabicyclo[3.2.1]oct-2-ene-2-carboxaldehyde, 8-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]oct-2-ene-2-carboxaldehyde, 8-methyl- (9CI)
• 2-formyl-8-methyl-8-azabicyclo[3.2.1]oct-2-ene
• SCHEMBL9404503
• 138921-06-9
• 8-Methyl-8-azabicyclo[3.2.1]oct-2-ene-2-carbaldehyde
• RBEGGIYZLQOLPC-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H13NO/c1-10-8-3-2-7(6-11)9(10)5-4-8/h2,6,8-9H,3-5H2,1H3
• InChI Key： RBEGGIYZLQOLPC-UHFFFAOYSA-N
• SMILES： CN1C2CCC1C(=CC2)C=O

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• PSA: 20.31